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Compound of Interest

Compound Name: N,N-di-n-Butylethylenediamine

Cat. No.: B1294425

An In-depth Technical Guide to the Molecular Structure of N,N-di-n-Butylethylenediamine

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of N,N-di-n-Butylethylenediamine. Intended for
researchers, scientists, and professionals in drug development, this document aggregates key
data into structured tables and details an experimental protocol for its preparation.

Molecular Structure and Identification

N,N-di-n-Butylethylenediamine is an organic chemical intermediate with the molecular
formula C10H24N2.[1][2][3][4][5] It is a diamine where two n-butyl groups are attached to the
same nitrogen atom of an ethylenediamine backbone. This structural arrangement
distinguishes it from its isomer, N,N'-di-n-butylethylenediamine, where the butyl groups are
attached to different nitrogen atoms.

Table 1: Chemical Identifiers for N,N-di-n-Butylethylenediamine
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Identifier Value Source(s)
N',N'-dibutylethane-1,2-

IUPAC Name o [3]
diamine

CAS Number 3529-09-7 [2][3][5]

Molecular Formula C10H24N2 [21[31[4][5]

Molecular Weight 172.31 g/mol [21[31[41[5]

SMILES CCCCN(CCCC)CCN [3]
INChl=1S/C10H24N2/c1-3-5-8-

InChl 12(10-7-11)9-6-4-2/h3-11H2,1-  [3]
2H3
PWNDYKKNXVKQJO-

InChlKey [3]
UHFFFAOYSA-N
(2-aminoethyl)dibutylamine, 2-
Dibutylaminoethylamine,

Synonyms [3]

N1,N1-dibutyl-1,2-

ethanediamine

Physicochemical Properties

The physical and chemical properties of N,N-di-n-Butylethylenediamine are summarized

below. These characteristics are essential for its handling, application in synthesis, and

purification processes.

Table 2: Physicochemical Data for N,N-di-n-Butylethylenediamine

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dibutylethylenediamine
https://www.chemicalbook.com/synthesis/n-n-di-n-butylethylenediamine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dibutylethylenediamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9488135.htm
https://www.chemicalbook.com/synthesis/n-n-di-n-butylethylenediamine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dibutylethylenediamine
https://www.scbt.com/p/n-nprime-di-n-butylethylenediamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9488135.htm
https://www.chemicalbook.com/synthesis/n-n-di-n-butylethylenediamine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dibutylethylenediamine
https://www.scbt.com/p/n-nprime-di-n-butylethylenediamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9488135.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dibutylethylenediamine
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dibutylethylenediamine
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dibutylethylenediamine
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dibutylethylenediamine
https://www.benchchem.com/product/b1294425?utm_src=pdf-body
https://www.benchchem.com/product/b1294425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Appearance Colorless to pale-yellow liquid [6]

Boiling Point 132 °C @ 100mmHg [7]

Density 0.799 g/mL at 25 °C

Flash Point 62 °C (143.6 °F) - closed cup [7]

Soluble in common organic
B solvents like ethanol, ether,
Solubility [6]
and benzene. Moderately

soluble in water.

Refractive Index n20/D 1.43 (lit.) [8]

Experimental Protocols: Synthesis

Several methods for the synthesis of N,N-di-n-Butylethylenediamine have been reported,
though often with modest yields.[1] A notable method involves the reaction of di-n-butylamine
with 2-chloroethylamine hydrochloride.[1]

High-Pressure Synthesis Protocol

This method provides a direct route to N,N-di-n-Butylethylenediamine.[1]
Reactants:

 Di-n-butylamine

e 2-chloroethylamine hydrochloride

e Sodium methoxide in methanol solution

Methodology:

» Di-n-butylamine and 2-chloroethylamine hydrochloride are charged into an autoclave. The
molar ratio of di-n-butylamine to 2-chloroethylamine hydrochloride should be between 4:1
and 6:1.[1]
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¢ A methanol solution of sodium methoxide is added. The molar ratio of sodium methoxide to
2-chloroethylamine hydrochloride is maintained between 0.5:1 and 2:1.[1]

e The reaction is conducted at a temperature of 100-200°C for 2 to 9 hours under a pressure
of 0.5-1.0 MPa.[1]

» Following the reaction, the resulting solution is cooled and treated with an alkali solution to
adjust the pH to a range of 12-13.[1]

e The final product, N,N-di-n-Butylethylenediamine, is isolated and purified through
separation and rectification.[1]

This process is valued for its straightforward approach and relatively high yield compared to
other methods.[1]

Reactants

Sodium Methoxide Reaction
in Methanol

Workup & Purification Final Product

Autoclave Reaction
100-200°C
0.5-1.0 MPa
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2-Chloroethylamine
Hydrochloride

pH Adjustment Separation &

Bl  (Akaii solution, pH 12-13) Rectificaton [k "\\--"-Buviethylenediamine

Di-n-butylamine

Il

Click to download full resolution via product page

Synthesis workflow for N,N-di-n-Butylethylenediamine.

Spectroscopic Data

Spectroscopic data is critical for the structural confirmation of N,N-di-n-Butylethylenediamine.
Mass spectrometry and other spectroscopic data are available through public databases.
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e Mass Spectrum (Electron lonization): Data for N,N-di-n-Butylethylenediamine (and its
isomers) can be accessed through the NIST Chemistry WebBook, which provides valuable
information for compound identification.[9][10]

o Other Spectra: The SpectraBase online database also contains spectral information for N,N-
DIBUTYLETHYLENEDIAMINE.[3]

Researchers requiring detailed spectroscopic analysis for verification purposes are encouraged
to consult these resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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